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Compound of Interest

Compound Name: Dihydropashanone

Cat. No.: B016698

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This document provides immediate, essential safety and logistical information for
the handling and disposal of Dihydropashanone, a natural product of Angelica, Apiaceae.[1]
Adherence to these protocols will minimize risk and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

While some safety data sheets (SDS) classify Dihydropashanone as not a hazardous
substance or mixture, it is best practice to handle all chemicals with a comprehensive suite of
personal protective equipment.[2] Contradictory information exists, with some sources
suggesting it may cause skin, eye, and respiratory irritation. Therefore, a cautious approach is
recommended.

Recommended Personal Protective Equipment (PPE) for Handling Dihydropashanone
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PPE Category

Specification

Purpose

Hand Protection

Wear compatible chemical-
resistant gloves (e.g., Nitrile
rubber).

To prevent skin contact and

potential irritation.[3]

Eye Protection

Use chemical safety goggles
or a face shield as described
by OSHA's eye and face

protection regulations.

To protect eyes from splashes

or dust particles.[3]

Skin and Body Protection

Wear a laboratory coat, long
pants, and closed-toe shoes.
For larger quantities, consider

a chemical-resistant apron.

To protect skin from accidental

exposure.[3][4]

Respiratory Protection

For operations that may
generate dust or aerosols, use
a NIOSH/MSHA or European
Standard EN 149 approved

respirator.

To prevent inhalation of

potentially irritating particles.[3]

Experimental Protocols: Handling and Disposal

Safe Handling Protocol

e Preparation:

o Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[5]

o Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the solid form to avoid dust generation.[3][4]

e Handling:

o Avoid direct contact with the skin, eyes, and clothing.[3]

o Do not eat, drink, or smoke in the area where Dihydropashanone is being handled.[4]
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o After handling, wash hands and any exposed skin thoroughly with soap and water.[4]

o Keep the container tightly closed when not in use to prevent contamination and exposure.

[3]

e In Case of Exposure:

o Skin Contact: Immediately remove all contaminated clothing and rinse the affected skin
area with plenty of water.[2]

o Eye Contact: Rinse cautiously with water for several minutes. If present, remove contact
lenses and continue rinsing.[2][3]

o Inhalation: Move the individual to fresh air and keep them in a position comfortable for
breathing.[2][3]

o Ingestion: Rinse mouth with water. Do not induce vomiting. Seek medical attention if
feeling unwell.[2]

Disposal Plan
e Waste Collection:

o Collect all Dihydropashanone waste, including contaminated consumables (e.g., gloves,
weighing paper), in a clearly labeled, sealed, and suitable container.

e Disposal:

o Dispose of the chemical waste in accordance with all local, regional, national, and
international regulations. Do not allow the product to enter drains or the environment.[2]

o Consult with your institution's environmental health and safety (EHS) department for
specific guidance on chemical waste disposal.

Workflow Visualization

The following diagram illustrates the standard operating procedure for safely handling
Dihydropashanone from initial preparation to final disposal.
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Caption: Safe handling workflow for Dihydropashanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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